Cas no 2679940-48-6 (rac-(3R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2679940-48-6
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5644508
• PubChem ID: 165909037
• Update Time: 2025-05-21

rac-(3R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-[(prop-2-en-1-yloxy)carbonyl]-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
• EN300-28277264
• 2679940-48-6
• rac-(3R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-4-5-17-12(16)13-6-9(8(2)3)10(7-13)11(14)15/h4,8-10H,1,5-7H2,2-3H3,(H,14,15)/t9-,10+/m0/s1
• InChI Key： YTXLNUKTWBMXHQ-VHSXEESVSA-N
• SMILES： OC([C@@H]1CN(C(=O)OCC=C)C[C@H]1C(C)C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid

Introduction to Rac-(3R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(propan-2-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2679940-48-6)

Rac-(3R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid, with the CAS number 2679940-48-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development. The compound belongs to a class of pyrrolidine derivatives, which are known for their diverse pharmacological properties and applications in drug discovery.

The chemical structure of Rac-(3R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid features a pyrrolidine core substituted with various functional groups. The presence of a propenyl ether group at the 1-position and a propanyl group at the 4-position contributes to its unique reactivity and binding properties. These structural features make the compound a valuable scaffold for designing novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity and cellular processes. Pyrrolidine derivatives have shown promise in this regard, particularly in the inhibition of proteases and kinases that are involved in cancer, inflammation, and other diseases. The specific stereochemistry of Rac-(3R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid, with its (3R,4R) configuration, is crucial for its biological activity and binding affinity to target proteins.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The pyrrolidine ring is a common motif in many bioactive molecules, and modifications to this core structure can lead to significant changes in pharmacological properties. Researchers have been exploring various synthetic strategies to modify the pyrrolidine scaffold, including introducing different substituents and altering the stereochemistry. The propenyl ether group and propanyl group in Rac-(3R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid provide multiple sites for further functionalization, enabling the creation of novel derivatives with enhanced potency and selectivity.

The synthesis of Rac-(3R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution have been employed to achieve the desired stereoisomer. These methods ensure high enantiomeric purity, which is critical for biological activity. The synthetic route also emphasizes sustainability and efficiency, aligning with modern pharmaceutical industry standards.

In terms of biological activity, preliminary studies on Rac-(3R,4R)-1-(propenol yloxy)c arbonyl - 4 - (pro pan - 2 - yl)p yrr oli ne - 3 - carboxylic ac id have shown promising results in vitro. The compound exhibits inhibitory activity against certain proteases and kinases, suggesting potential therapeutic applications in areas such as cancer treatment and anti-inflammatory therapy. Additionally, its ability to interact with specific biological targets makes it a valuable candidate for further investigation.

The field of medicinal chemistry has seen significant advancements in computational methods for drug design and virtual screening. These tools have enabled researchers to rapidly identify potential lead compounds like Rac-(3R,4R)-1-(propenol yloxy)c arbonyl - 4 - (pro pan - 2 - yl)p yrr oli ne - 3 - carboxylic ac id based on their structural features and predicted biological activity. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and prioritize compounds for further testing.

The pharmacokinetic properties of this compound are also an important consideration in its development as a therapeutic agent. Studies on its solubility, stability, and metabolic pathways will provide insights into its potential bioavailability and duration of action. Understanding these properties is essential for optimizing dosage regimens and minimizing side effects.

Recent research has highlighted the importance of stereochemistry in determining the efficacy and safety of pharmaceuticals. The (3R,4R) configuration of Rac-(3R,4R)-1-(propenol yloxy)c arbonyl - 4 - (pro pan - 2 - yl)p yrr oli ne - 3 - carboxylic ac id plays a critical role in its interactions with biological targets. Stereoisomers can exhibit vastly different pharmacological profiles due to differences in binding affinity and metabolic fate. Therefore, rigorous characterization of stereoisomers is essential for successful drug development.

The future directions for research on this compound include exploring its mechanism of action in vivo and evaluating its therapeutic potential in animal models. Preclinical studies will provide valuable data on its efficacy, safety profile, and optimal dosing regimen before human clinical trials can begin. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical applications.

In conclusion, Rac-(3R,4R)-1-(propenol yloxy)c arbonyl - 4 - (pro pan - 2 - yl)p yrr oli ne - 3 - carboxylic ac id (CAS No. 2679940-486) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research efforts are focused on optimizing its synthesis, understanding its biological activity, and evaluating its clinical potential.